6,6-Dimethylspiro[3.3]heptan-1-one

Specification

• Molecular Formula: C9H14O
• Molecular Weight: 138.21 g/mol
• IUPAC Name: 2,2-dimethylspiro[3.3]heptan-7-one
• Standard InChI: InChI=1S/C9H14O/c1-8(2)5-9(6-8)4-3-7(9)10/h3-6H2,1-2H3
• Standard InChI Key: WTRXAZLVRTUCHS-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2(C1)CCC2=O)C

Introduction

6,6-Dimethylspiro[3.3]heptan-1-one is a synthetic organic compound with the CAS number 2703781-18-2. It belongs to the spirocyclic family, characterized by its unique molecular structure, which consists of a spiro[3.3]heptane core with two methyl groups attached at the 6-position and a ketone group at the 1-position. This compound is notable for its applications in organic synthesis and potential uses in various industrial and pharmaceutical processes.

Synthesis and Preparation

6,6-Dimethylspiro[3.3]heptan-1-one can be synthesized through various organic reactions. The specific synthesis route often involves multi-step processes that may include cyclization reactions and the use of catalysts to form the spirocyclic structure. The choice of synthesis method can vary depending on the desired yield and purity of the final product.

Applications and Uses

This compound is primarily used as an intermediate in organic synthesis. Its unique structure makes it a valuable precursor for the synthesis of more complex molecules, which can be applied in pharmaceuticals, materials science, and other chemical industries.

Safety and Handling

Safety Information:

• Skin and Eye Irritation: 6,6-Dimethylspiro[3.3]heptan-1-one may cause skin and eye irritation. It is advisable to handle it with protective gear and wash thoroughly after contact.

• Inhalation and Storage: Avoid inhaling vapors, and ensure good ventilation during handling. Store away from heat sources and open flames to prevent accidental ignition.

Comparison with Related Compounds

Compound Name	Molecular Formula	Molecular Weight	Unique Features
6,6-Dimethylspiro[3.3]heptan-1-one	C₉H₁₄O	138.21 g/mol	Ketone group at the 1-position
(6,6-Dimethylspiro[3.3]heptan-2-yl)methanamine	Not specified	Approximately 139.24 g/mol	Methanamine group at the 2-position, potential antimicrobial and anticancer properties
6,6-Dimethylspiro[3.3]heptane-2-carboxylic acid	Not specified	Not specified	Carboxylic acid group, causes skin and eye irritation